![molecular formula C15H18N4O3S B4118689 3-methyl-2-nitro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide](/img/structure/B4118689.png)
3-methyl-2-nitro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide
Overview
Description
3-methyl-2-nitro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has been used in various scientific research studies due to its potential applications in the field of pharmacology. This compound is also known as MNTB and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of MNTB involves the inhibition of COX-2 activity, which leads to a decrease in the production of prostaglandins. This, in turn, leads to a reduction in inflammation, pain, and fever. MNTB has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
MNTB has been found to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). MNTB has been found to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
One of the advantages of using MNTB in lab experiments is its potential applications in the field of pharmacology. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions. However, one of the limitations of using MNTB in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on MNTB. One of the areas of interest is the development of new drugs based on the structure of MNTB for the treatment of various inflammatory conditions. Another area of interest is the investigation of the potential applications of MNTB in the treatment of neurodegenerative diseases such as Alzheimer's disease. Further research is also needed to understand the mechanism of action of MNTB and its potential side effects in humans.
Conclusion:
In conclusion, MNTB is a chemical compound that has been used in various scientific research studies due to its potential applications in the field of pharmacology. It has been found to have anti-inflammatory, analgesic, and antipyretic properties and inhibits the activity of COX-2 and NF-κB. MNTB has potential applications in the development of new drugs for the treatment of various inflammatory conditions. However, further research is needed to understand its mechanism of action and potential side effects in humans.
Scientific Research Applications
MNTB has been used in various scientific research studies due to its potential applications in the field of pharmacology. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. MNTB has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the synthesis of prostaglandins, which are involved in inflammation, pain, and fever.
properties
IUPAC Name |
3-methyl-2-nitro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-3-4-5-9-12-17-18-15(23-12)16-14(20)11-8-6-7-10(2)13(11)19(21)22/h6-8H,3-5,9H2,1-2H3,(H,16,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQIFFZLRHCYQCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=NN=C(S1)NC(=O)C2=CC=CC(=C2[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.